4-Bromo-2-methylbenzo[d]thiazol-5-amine
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Description
4-Bromo-2-methylbenzo[d]thiazol-5-amine is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a bromine atom at position 4, a methyl group at position 2, and an amine at position 3. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The bromine atom enhances electrophilic reactivity, while the methyl group contributes to lipophilicity and metabolic stability. Its applications span drug discovery (e.g., kinase inhibitors ) and dye synthesis .
Properties
CAS No. |
1026012-33-8 |
|---|---|
Molecular Formula |
C8H7BrN2S |
Molecular Weight |
243.13 g/mol |
IUPAC Name |
4-bromo-2-methyl-1,3-benzothiazol-5-amine |
InChI |
InChI=1S/C8H7BrN2S/c1-4-11-8-6(12-4)3-2-5(10)7(8)9/h2-3H,10H2,1H3 |
InChI Key |
JELKCCNPRMGQID-UHFFFAOYSA-N |
SMILES |
CC1=NC2=C(S1)C=CC(=C2Br)N |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2Br)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Table 1: Key Structural and Functional Comparisons
Key Observations:
- Substituent Position Matters : Bromine at position 4 (vs. 5) in benzothiazole enhances kinase inhibition , while bromophenyl groups in thiazoles optimize dye absorption .
- Methyl Group Impact : The 2-CH₃ group in the target compound improves binding to RIPK2’s hydrophobic back pocket , contrasting with unsubstituted analogs showing lower selectivity.
- Anti-Prion Activity : Thiazol-2-amines with pyridyl substituents (e.g., compound 67) outperform brominated benzothiazoles in prion inhibition .
Physicochemical Properties
Table 2: Comparative Physicochemical Data
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